Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Suc-Ala-Ala-Pro-Gly-pNA handling precautions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suc-Ala-Ala-Pro-Gly-pNA
Cat. No.: S12867471

Safety Data and Handling Summary

The table below summarizes quantitative data and handling precautions for a similar peptide substrate [1].

Property | Aspect Specification / Precaution

Relevant Identified For R&D use only. Not for medicinal, household, or other uses. [1]

Uses

Physical State & No data available [1]

Appearance

Storage Condition Store the container tightly closed in a dry, cool, and well-ventilated place. [1]
Solubility No data available for Suc-ALA-ALA-PRO-LYS-PNA. Suc-Ala-Ala-Pro-Phe-

pNA is soluble in DMF (25 mg/mL). [1] [2]

| Personal Protective Equipment (PPE) | + Eye/Face Protection: Tightly fitting safety goggles. * Skin
Protection: Fire/flame-resistant, impervious clothing and chemical-impermeable gloves. ¢ Respiratory

Protection: Use a full-face respirator if exposure limits are unknown or symptoms are experienced. [1] |

Frequently Asked Questions (FAQSs)
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General Handling & Storage

Q1: What are the basic precautions for handling this compound? Always handle the material in a well-
ventilated place. Avoid contact with skin and eyes, and avoid forming dust and aerosols. Use non-sparking
tools and be aware of potential electrostatic discharge. Wear suitable protective clothing, including gloves

and safety goggles [1].

Q2: How should I store this substrate? The container should be kept tightly closed in a dry, cool, and well-

ventilated place. It should be stored apart from foodstuff containers or incompatible materials [1].

Emergency & First Aid

Q3: What should I do if the compound contacts my skin or eyes?

e Skin contact: Take off contaminated clothing immediately and wash the affected skin with soap and
plenty of water. Consult a doctor.
e Eye contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor [1].

Q4: What is the procedure if the powder is inhaled or ingested?

¢ If inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing,
provide artificial respiration (avoiding mouth-to-mouth if the chemical was ingested or inhaled) and
seek immediate medical attention.

¢ If ingested: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison Control Center immediately [1].

Spill and Disposal

Q5: What actions should be taken in case of a spill? Avoid creating dust. Do not breathe any mist, gas, or
vapors. Wear personal protective equipment. Prevent the chemical from entering drains and the environment.

Collect the spilled material for disposal using spark-proof tools and place it in a suitable, closed container

[1].

Q6: How do I properly dispose of this compound? The material should be disposed of at a licensed

chemical destruction plant or by controlled incineration. Do not contaminate water, foodstuffs, feed, or seed
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through storage or disposal practices [1].

Experimental Workflow for Safe Handling

For your experimental protocols, you can integrate the following safety workflow. This diagram outlines the

key stages for safely handling the compound in the lab.

Critical Safety Steps

Preparation & PPE

Weighing & Handling

Use in Assay

Clean-up

Proper Storage

Click to download full resolution via product page
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Important Disclaimer on Data Gaps

It is crucial to note that the available SDS explicitly states "no data available"” for many hazard
classifications, including acute toxicity, skin/eye irritation, and carcinogenicity [1]. This lack of data means

the potential hazards are not fully characterized.

e Apply the Precautionary Principle: In the absence of specific data, you should treat this compound
with the highest level of caution.

e Consult a Specialist: If you have specific safety concerns, consult your institution's health and safety
office.

¢ General Protocol: The first aid and handling measures provided are standard for many laboratory
chemicals and serve as a best-practice guide in lieu of substance-specific information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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